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Compound Name: D-arabinaric acid

Cat. No.: B1225264

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-arabinaric acid, a member of the aldaric acid family, is a five-carbon diacid derived from the
oxidation of D-arabinose. Its structure, featuring carboxyl groups at both ends of a
polyhydroxylated carbon chain, imparts unique chemical characteristics that are of interest in
various scientific domains, including synthetic chemistry and materials science. This technical
guide provides a comprehensive overview of the known chemical properties of D-arabinaric
acid, detailed experimental protocols for its synthesis, and an exploration of its limitedly
understood biological role.

Chemical Identity and Properties

D-arabinaric acid is stereochemically distinct from its diastereomers, xylaric acid and ribaric
acid, and its enantiomer, L-arabinaric acid. It is crucial to differentiate D-arabinaric acid from
D-arabinonic acid, an aldonic acid with a single carboxylic acid group.

Physicochemical Properties

Quantitative data on the physicochemical properties of pure D-arabinaric acid are not
extensively available in publicly accessible literature. The data presented below has been
compiled from various sources, and in some cases, values for the closely related D-arabinonic
acid are provided for comparative context, with clear distinctions made.
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Property Value Source/Notes
(2S,3R,4R)-2,3,4-

IUPAC Name ] o ) PubChem
trihydroxypentanedioic acid

Synonyms D-lyxaric acid

Molecular Formula CsHsO7 PubChem

Molecular Weight 180.11 g/mol PubChem
Not available for D-arabinaric

Melting Point acid. (D-arabinonic acid: 114- (Data for D-arabinonic acid)[1]
116 °C)

Boiling Point Not available

N Expected to be soluble in

Solubility
water.

pKa Values Not available

Spectroscopic Data

Detailed experimental spectroscopic data for D-arabinaric acid is limited. However, predicted

spectra and data for related compounds provide insight into its structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While experimental spectra for D-arabinaric acid are not readily available, predicted *H NMR

data for the closely related arabinonic acid in D20 shows characteristic peaks for protons on

the carbon backbone.

Infrared (IR) Spectroscopy:

An experimental IR spectrum for D-arabinaric acid is not available. However, based on its

structure as a polyhydroxy dicarboxylic acid, the IR spectrum is expected to exhibit the

following characteristic absorption bands:
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o O-H stretch: A very broad and strong absorption in the region of 2500-3300 cm™1,
characteristic of the hydrogen-bonded carboxyl O-H groups.

e C-H stretch: Absorptions just below 3000 cm~1.

e C=0 stretch: A strong, sharp absorption around 1700-1725 cm~? for the carbonyl groups of
the carboxylic acids.

e C-O stretch: Multiple absorptions in the 1000-1300 cm~1 region corresponding to the C-O
bonds of the alcohols and carboxylic acids.

Experimental Protocols

Synthesis of D-Arabinaric Acid via Nitric Acid Oxidation
of D-Arabinose

The primary method for synthesizing D-arabinaric acid is the oxidation of D-arabinose with
nitric acid.[2][3] The following is a generalized protocol based on literature descriptions.

Materials:

D-arabinose

Concentrated nitric acid (e.g., 70%)

Deionized water

Sodium hydroxide (for neutralization and isolation)

Filtration apparatus

Reaction vessel with temperature and stirring control

Procedure:

o Reaction Setup: In a well-ventilated fume hood, dissolve D-arabinose in a minimal amount of
deionized water in a reaction vessel equipped with a stirrer and a thermometer.
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» Oxidation: Slowly add concentrated nitric acid to the D-arabinose solution while maintaining
the temperature within a controlled range (specific temperature parameters may vary and
should be optimized). The reaction is exothermic and will produce nitrogen oxides, which are
toxic.

e Reaction Monitoring: The reaction progress can be monitored by techniques such as thin-
layer chromatography (TLC) or by observing the cessation of gas evolution.

o Work-up and Isolation: After the reaction is complete, the excess nitric acid is typically
removed under reduced pressure. The resulting crude D-arabinaric acid can be isolated
and purified through various methods, including crystallization or conversion to a salt (e.qg.,
the disodium salt) followed by acidification.

Below is a logical workflow for the synthesis and isolation of D-arabinaric acid.
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Synthesis of D-arabinaric acid workflow.

Chemical Reactions and Stability

D-arabinaric acid, as a polyhydroxy dicarboxylic acid, can undergo a variety of chemical
reactions characteristic of its functional groups. These include:

» Esterification: The two carboxylic acid groups can be esterified with alcohols in the presence
of an acid catalyst.
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e Amidation: Reaction with amines can form amides. This has been utilized in the synthesis of
polyamides.[2]

» Lactonization: Intramolecular esterification can lead to the formation of lactones, particularly
under heating or acidic conditions.

o Complexation with Metal lons: The carboxylate and hydroxyl groups can chelate with metal

ions.

Information regarding the thermal stability and degradation pathways of D-arabinaric acid is
not well-documented.

Biological Role and Signaling Pathways

The biological role of D-arabinaric acid is not well-established, and it is not a common
metabolite in major metabolic pathways. There is some evidence that it can be formed from the
oxidation of D-fructose.

A related aldaric acid, D-glucaric acid, has been studied for its potential health benefits,
including its role in the detoxification of carcinogens by inhibiting the enzyme (-glucuronidase.
[4] It is plausible that D-arabinaric acid could exhibit some biological activities, but this
remains an area for future research.

Signaling Pathways:

Currently, there is no scientific literature that implicates D-arabinaric acid directly in any
specific cellular signaling pathways.

The following diagram illustrates the current understanding of D-arabinaric acid's place in
biochemical contexts.
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Biological context of D-arabinaric acid.

D-arabinaric acid is a chiral polyhydroxy dicarboxylic acid with potential applications as a
monomer in polymer synthesis. While its fundamental chemical identity is established, a
comprehensive characterization of its physicochemical and spectroscopic properties is still
lacking in the scientific literature. The synthesis via nitric acid oxidation of D-arabinose is the
most common route, although detailed, standardized protocols are not widely published. The
biological role and its involvement in cellular signaling remain largely unexplored, presenting an
open area for future scientific investigation. This guide provides a summary of the current
knowledge and highlights the gaps that future research may address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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